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Introduction

Diisononyl phthalate (DINP) is a complex mixture of isomeric compounds primarily used as a
plasticizer in a wide array of flexible polyvinyl chloride (PVC) products.[1] As a high-molecular-
weight phthalate, its physical and chemical characteristics are critical determinants of its
industrial applications, environmental fate, and toxicological profile. This technical guide
provides an in-depth overview of the core chemical and physical properties of DINP, detailed
experimental protocols for their determination, and an exploration of its metabolic pathways.

Chemical and Physical Properties of Diisononyl
Phthalate

The chemical and physical properties of diisononyl phthalate are summarized in the tables
below. It is important to note that DINP is not a single chemical entity but a mixture of C9-
branched alkyl esters of phthalic acid. This isomeric complexity can lead to ranges in reported
values for its physical properties.

Table 1: General Chemical Properties of Diisononyl Phthalate
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Property Value Reference(s)
Chemical Formula C26H4204 [2]
Molar Mass 418.61 g/mol [2]
CAS Number 28553-12-0, 68515-48-0 [3]
Clear, colorless, oily, viscous
Appearance o [2]
liquid
Odor Slight ester odor
Table 2: Physical Properties of Diisononyl Phthalate
Temperature
Property Value °C) Pressure Reference(s)
Melting Point -48 t0 -43 °C N/A Atmospheric
Boiling Point > 400 °C N/A Atmospheric
Density 0.97578 g/cm3 20 Atmospheric
5.40 x 1077
Vapor Pressure 25 N/A
mmHg

Water Solubility 0.00061 mg/L 20 N/A
Viscosity

, 77.6 cP 20 N/A
(Dynamic)
log Kow 8.8 N/A N/A

Experimental Protocols

The determination of the physicochemical properties of chemical substances like DINP is

guided by standardized protocols to ensure reproducibility and comparability of data. The

following are detailed methodologies for key experiments based on internationally recognized

guidelines from the Organisation for Economic Co-operation and Development (OECD) and
ASTM International.
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Workflow for Physicochemical Property Determination

The logical flow for characterizing a substance like DINP involves a series of standardized
tests.

General Experimental Workflow for Physicochemical Characterization
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Caption: General experimental workflow for physicochemical characterization.
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Melting Point/Melting Range (OECD Guideline 102)

This method determines the temperature at which a substance transitions from a solid to a
liquid state.

o Apparatus: Capillary tube apparatus with a heated bath (e.g., silicone oil) and a calibrated
thermometer.

e Procedure:

o A small amount of finely powdered, dry DINP is packed into a capillary tube to a height of
approximately 3 mm.

o The capillary tube is placed in the heating bath.
o The temperature is raised at a rate of approximately 3 K/min.

o The temperature at which the substance begins to melt and the temperature at which it is
completely molten are recorded to define the melting range.

Boiling Point (OECD Guideline 103)

This guideline describes methods to determine the temperature at which the vapor pressure of
a liquid equals the atmospheric pressure. For a high-boiling point substance like DINP,
methods such as differential thermal analysis or differential scanning calorimetry are suitable.

» Apparatus: Differential Scanning Calorimeter (DSC) or Differential Thermal Analyzer (DTA).
e Procedure (DSC):

o Asmall, weighed amount of DINP is placed in a sample pan.

o The sample and a reference pan are subjected to a controlled temperature program.

o The difference in heat flow between the sample and the reference is measured as a
function of temperature.
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o The onset temperature of the endothermic peak corresponding to boiling is determined as
the boiling point.

Vapor Pressure (OECD Guideline 104)

For substances with very low vapor pressure like DINP, the gas saturation method is
appropriate.

o Apparatus: A system for passing a known volume of an inert gas through or over the surface
of the DINP sample at a controlled temperature, followed by a trapping system to collect the
vaporized substance.

e Procedure:

o A stream of inert gas (e.g., nitrogen) is passed over the DINP sample at a sufficiently slow
rate to ensure saturation.

o The vaporized DINP is collected in a suitable trap (e.g., a cold trap or a sorbent tube).

o The amount of trapped DINP is quantified using an appropriate analytical method (e.g.,
gas chromatography).

o The vapor pressure is calculated from the amount of substance collected, the volume of
gas passed, and the temperature.

Water Solubility (OECD Guideline 105)

Due to the very low water solubility of DINP, the column elution method is recommended.

o Apparatus: A column packed with an inert support material coated with an excess of DINP, a
pump to deliver a constant flow of water, and a system for collecting and analyzing the
eluate.

e Procedure:
o Water is pumped through the column at a slow, constant flow rate.

o The eluate is collected in fractions.
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o The concentration of DINP in each fraction is determined by a sensitive analytical method
(e.g., HPLC or GC-MS).

o A plateau in the concentration of successive fractions indicates that saturation has been
reached, and this concentration is taken as the water solubility.

Viscosity (ASTM D445 | OECD Guideline 114)

The kinematic viscosity of transparent liquids like DINP can be determined by measuring the
time for a volume of the liquid to flow under gravity through a calibrated glass capillary
viscometer. The dynamic viscosity is then calculated by multiplying the kinematic viscosity by
the density of the liquid.

o Apparatus: Calibrated glass capillary viscometer, a constant temperature bath, and a timer.
e Procedure:
o The viscometer is charged with the DINP sample.

o The viscometer is placed in the constant temperature bath until the sample reaches the
test temperature.

o The time taken for the liquid to flow between two marked points on the viscometer is
measured.

o The kinematic viscosity is calculated by multiplying the flow time by the calibration
constant of the viscometer.

o The dynamic viscosity is obtained by multiplying the kinematic viscosity by the density of
DINP at the same temperature.

Partition Coefficient (n-octanol/water) (OECD Guideline
107/117)

For highly hydrophobic substances like DINP, the HPLC method (OECD 117) is often more
practical than the shake-flask method (OECD 107). This method determines the partition
coefficient based on the retention time in a reversed-phase HPLC system.
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o Apparatus: High-Performance Liquid Chromatograph (HPLC) with a suitable reversed-phase
column and a UV detector.

e Procedure:

o A series of reference compounds with known log Kow values are injected into the HPLC
system, and their retention times are determined.

o A calibration curve of log (retention time) versus log Kow is constructed.

o The DINP sample is injected under the same conditions, and its retention time is
measured.

o The log Kow of DINP is determined from its retention time using the calibration curve.

Metabolic Pathways and Signaling

Upon absorption, diisononyl phthalate undergoes metabolic transformation. The primary
metabolic pathway involves hydrolysis to its monoester, mono-isononyl phthalate (MINP),
which is then further metabolized through oxidation. These metabolites are more water-soluble
and are subsequently excreted, primarily in the urine.

Some phthalate monoesters, including metabolites of DINP, have been shown to interact with

peroxisome proliferator-activated receptors (PPARS), particularly PPARa. PPARs are nuclear

receptors that regulate the expression of genes involved in lipid metabolism and inflammation.
The activation of PPARa by phthalate metabolites is a proposed mechanism for some of their
observed biological effects.
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Simplified Metabolic Pathway and Signaling of DINP
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Caption: Simplified metabolic pathway and signaling of DINP.

Conclusion

This technical guide provides a comprehensive summary of the key chemical and physical
properties of diisononyl phthalate, along with detailed experimental protocols for their
determination. The data presented, sourced from reputable databases and standardized

methodologies, offers a valuable resource for researchers, scientists, and professionals in drug

development. A fundamental understanding of these properties is essential for assessing the
behavior, potential applications, and toxicological implications of DINP. The elucidation of its
metabolic pathways and interaction with signaling molecules such as PPARa highlights the
importance of further research into its biological activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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